![molecular formula C19H20N2O3S2 B2874068 N-(5,6-dimethylbenzo[d]thiazol-2-yl)-4-(isopropylsulfonyl)benzamide CAS No. 941868-71-9](/img/structure/B2874068.png)
N-(5,6-dimethylbenzo[d]thiazol-2-yl)-4-(isopropylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a benzamide derivative, which is a class of compounds containing a benzene ring attached to an amide functional group . The specific compound you mentioned seems to have additional functional groups, including a thiazole ring and a sulfonyl group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzamide portion of the molecule would contribute to its planarity, while the thiazole ring could potentially introduce some degree of non-planarity .Chemical Reactions Analysis
As a benzamide derivative, this compound could potentially undergo a variety of chemical reactions. For example, it might be susceptible to hydrolysis under acidic or basic conditions . The presence of the thiazole ring and sulfonyl group could also influence its reactivity .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the sulfonyl group could potentially make it more polar and increase its solubility in polar solvents .Scientific Research Applications
Benzothiazole and Antitumor Activity
Benzothiazole derivatives have been extensively studied for their antitumor properties. The structural backbone of benzothiazole is foundational in creating compounds with significant biological activities, including antitumor effects. Research into imidazole derivatives, including those related to benzothiazole, outlines their potential in antitumor drug development. These compounds, through diverse biological mechanisms, show promise in the search for new antitumor drugs (M. Iradyan et al., 2009).
Pharmacological Activities of Benzothiazole Derivatives
Benzothiazole derivatives exhibit a broad spectrum of pharmacological activities, making them subjects of intense research focus. Their activities span antimicrobial, analgesic, anti-inflammatory, and antiviral properties, among others. The structure of benzothiazole has been integral to the development of potent drugs across various therapeutic categories, highlighting its importance in medicinal chemistry (Sumit et al., 2020).
Benzothiazole in Amyloid Imaging for Alzheimer's Disease
Amyloid imaging, crucial in diagnosing Alzheimer's disease, benefits from compounds derived from benzothiazole. Derivatives like PIB (Pittsburgh compound-B) bind to amyloid plaques in the brain, enabling their detection via PET scans. This application underscores the role of benzothiazole derivatives in developing diagnostic tools for neurodegenerative diseases (A. Nordberg, 2007).
Benzothiazole-Based Anticancer Research
The anticancer potential of benzothiazole derivatives is a significant area of research, with various derivatives undergoing investigation for their efficacy against different cancer cell lines. The structure-activity relationship (SAR) of these compounds provides insights into designing more effective anticancer drugs. Benzothiazole derivatives have demonstrated mechanisms such as tyrosine kinase inhibition and induction of apoptosis, making them promising candidates for cancer therapy (Nandini Pathak et al., 2019).
Recent Advances in Benzothiazole Therapeutics
The exploration of benzothiazole for therapeutic use has seen significant advancements, with a focus on developing new derivatives with enhanced pharmacological profiles. The adaptability of the benzothiazole scaffold allows for the synthesis of compounds targeting a wide range of diseases, further solidifying its role in drug discovery and development (C. S. W. Law & K. Y. Yeong, 2022).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-propan-2-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3S2/c1-11(2)26(23,24)15-7-5-14(6-8-15)18(22)21-19-20-16-9-12(3)13(4)10-17(16)25-19/h5-11H,1-4H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSIMNOOGQWCRRR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.